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Compound of Interest

Compound Name: GsMTx4 TFA

Cat. No.: B13907635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
GsMTx4 trifluoroacetate (TFA) is a peptide toxin isolated from the venom of the tarantula

Grammostola spatulata. It is a potent and selective inhibitor of mechanosensitive ion channels

(MSCs), particularly Piezo and some Transient Receptor Potential (TRP) channels.[1][2] As a

valuable pharmacological tool, GsMTx4 is instrumental in studying the roles of these channels

in various physiological and pathological processes, including pain, touch sensation, and

cardiovascular regulation.[3][4] Proper preparation of a stable and accurate stock solution is

the critical first step for reliable and reproducible experimental results. This document provides

detailed application notes and protocols for the preparation, storage, and handling of GsMTx4
TFA stock solutions using dimethyl sulfoxide (DMSO).

Properties of GsMTx4 TFA
GsMTx4 TFA is a lyophilized powder and its key properties are summarized in the table below.
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Property Value Reference

Molecular Weight ~4095.86 g/mol (free base)

Formula C₁₈₅H₂₇₃N₄₉O₄₅S₆ (free base)

Appearance Lyophilized powder N/A

Purity ≥95%

Solubility and Recommended Solvents
GsMTx4 TFA exhibits good solubility in both aqueous solutions and organic solvents. For the

preparation of high-concentration stock solutions, DMSO is a preferred solvent due to its

excellent solvating power for peptides and its compatibility with many biological assays at low

final concentrations.

Solvent Solubility Reference

DMSO ≥ 50 mg/mL

Water
16.67 mg/mL (ultrasonication

may be needed)

Experimental Protocol: Preparation of a 10 mM
GsMTx4 TFA Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of GsMTx4 TFA in DMSO.

Materials:

GsMTx4 TFA (lyophilized powder)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips
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Vortex mixer

Microcentrifuge

Procedure:

Pre-equilibration of Materials: Before opening, allow the vial of lyophilized GsMTx4 TFA to

equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of

atmospheric moisture, which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial of GsMTx4 TFA to ensure that all the lyophilized

powder is collected at the bottom of the vial.

Calculation of Required DMSO Volume:

Determine the mass of GsMTx4 TFA provided in the vial (e.g., 1 mg).

Use the molecular weight of GsMTx4 (free base, ~4095.86 g/mol ) to calculate the volume

of DMSO required for a 10 mM stock solution.

Formula: Volume (L) = Mass (g) / (Molar Concentration (mol/L) * Molecular Weight ( g/mol

))

Example for 1 mg of GsMTx4 TFA:

Volume (L) = 0.001 g / (0.010 mol/L * 4095.86 g/mol ) = 0.00002441 L

Volume (µL) = 24.41 µL

Dissolution:

Carefully open the vial of GsMTx4 TFA.

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

vial.

Close the vial tightly and vortex gently for 1-2 minutes to facilitate dissolution. Visually

inspect the solution to ensure that all the peptide has dissolved and the solution is clear. If
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necessary, brief sonication in a water bath can be used to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Clearly label each aliquot with the name of the compound, concentration, date of

preparation, and solvent.

Store the aliquots at -20°C or -80°C for long-term storage.

Stock Solution Storage and Stability:

| Storage Condition | Powder | In Solvent (DMSO) | Reference | | --- | --- | --- | | -80°C | 2 years |

6 months | | | -20°C | 1 year | 1 month | |

Note: Always protect the stock solution from light and moisture.

Experimental Workflow
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Caption: Workflow for GsMTx4 TFA stock solution preparation.

GsMTx4 Signaling Pathway Inhibition
GsMTx4 is known to inhibit mechanosensitive ion channels, such as Piezo1, which play a

crucial role in converting mechanical stimuli into cellular signals. One of the downstream

pathways affected by Piezo1 activation is the Calcineurin/NFAT (Nuclear Factor of Activated T-

cells) signaling cascade. Mechanical stress activates Piezo1, leading to an influx of Ca²⁺ ions.
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The increased intracellular Ca²⁺ activates Calcineurin, a phosphatase that dephosphorylates

NFAT, allowing its translocation to the nucleus to regulate gene expression. GsMTx4, by

blocking Piezo1, prevents this entire signaling cascade.
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Caption: GsMTx4 inhibits the Piezo1-mediated signaling pathway.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13907635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13907635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control and Best Practices
Solvent Purity: Always use high-purity, anhydrous DMSO to prevent peptide degradation and

the introduction of contaminants.

Final DMSO Concentration in Assays: For cell-based assays, the final concentration of

DMSO should typically be kept below 0.5% to avoid cytotoxicity. A vehicle control (media with

the same final concentration of DMSO) should always be included in experiments.

pH Considerations: GsMTx4 TFA is the trifluoroacetate salt of the peptide. While DMSO is

aprotic, subsequent dilutions into aqueous buffers may slightly alter the pH. For most

applications, this is not a concern, but for pH-sensitive assays, it is advisable to check and

adjust the final pH of the working solution.

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial for maintaining

the integrity and activity of the peptide.

Confirmation of Activity: When using a new batch of GsMTx4 TFA, it is good practice to

perform a dose-response experiment to confirm its activity and determine the optimal

concentration for your specific application.

By adhering to these detailed protocols and best practices, researchers can ensure the

accurate and effective use of GsMTx4 TFA in their investigations of mechanosensitive ion

channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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